Dichloro(oxo)phosphanium
Description
Dichloro(oxo)phosphanium is a phosphorus-containing compound characterized by a central phosphorus atom bonded to two chlorine atoms and an oxygen atom, forming a positively charged phosphonium ion (PCl₂O⁺). These compounds share a common motif of phosphorus bonded to halogens and oxygen/sulfur, suggesting this compound may exhibit similar chemical behavior, such as electrophilicity or hydrolytic instability.
Properties
CAS No. |
14939-40-3 |
|---|---|
Molecular Formula |
Cl2OP+ |
Molecular Weight |
117.88 g/mol |
IUPAC Name |
dichloro(oxo)phosphanium |
InChI |
InChI=1S/Cl2OP/c1-4(2)3/q+1 |
InChI Key |
MWWDBGCWJXOXID-UHFFFAOYSA-N |
Canonical SMILES |
O=[P+](Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Electrophilicity : this compound likely shares the electrophilic character of ethylphosphonyl dichloride, which reacts readily with nucleophiles (e.g., water, alcohols) .
- Substituent Effects : The absence of organic groups (e.g., ethyl or phenyl) in this compound may enhance its reactivity compared to Ethylphosphonyl dichloride or phenyl derivatives .
Regulatory and Hazard Considerations
- Hazard Classification : Analogous compounds like Dichloro(phenyl)arsine (CAS 696-28-6) are classified as "highly toxic" , underscoring the need for stringent safety protocols when handling this compound.
- Hydrolytic Sensitivity : Ethylphosphonyl dichloride hydrolyzes to phosphonic acids, which may release HCl . This compound likely undergoes similar hydrolysis, necessitating corrosion-resistant storage.
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